Phosphate

Specification

• Description: Phosphate(3-) is a phosphate ion that is the conjugate base of hydrogenphosphate. It is a phosphate ion and a trivalent inorganic anion. It is a conjugate base of a hydrogenphosphate.; Phosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; phosphate is a metabolite found in or produced by Saccharomyces cerevisiae.; Inorganic salts of phosphoric acid.; See also: Ammonium Phosphate, Dibasic (active moiety of); Tribasic Calcium Phosphate (active moiety of); Sodium Phosphate (active moiety of) ... View More ...
• CAS No.: 14265-44-2
• Molecular Formula: O4P-3
• Molecular Weight: 94.971 g/mol
• IUPAC Name: phosphate
• Standard InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)/p-3
• Standard InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-K
• Impurities: THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002%
• SMILES: [O-]P(=O)([O-])[O-]
• Canonical SMILES: [O-]P(=O)([O-])[O-]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999); 407 °C; 3.4 (Air = 1 at the boiling point of phosphoric acid); 158.00 °C. @ 760.00 mm Hg; 158 °C; 415 °F
• Colorform: Unstable orthorhombic crystals or clear syrupy liquid; Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals.; Colorless viscous liquid; Thick, colorless crystalline solid [Note: Often used in an aqueous solution]
• Melting Point: 108 °F (NIOSH, 2024); 42.4 °C; Melting point: 75% -17.5 °C; 80% 4.6 °C; 85% 21 °C.; Hygroscopic; Latent heat of fusion = 10.5 kJ/mol at the melting point; Heat capacity at constant pressure = 106.2 J/mole (25 °C).; White, monoclinic crystalline solid; MP; melts at 42.35 °C; the hemihydrate has a melting point of 29.25 °C /Pure, 100% phosphoric acid/; 41.00 to 44.00 °C. @ 760.00 mm Hg; 42 °C; 21.1 °C; 108 °F